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This in-depth technical guide provides a comprehensive overview of the experimental and
theoretical investigation of the Kondo effect in samarium sulfide (SmS). Samarium sulfide is
a fascinating material that exhibits a pressure-induced semiconductor-to-metal transition,
offering a rich platform to study strongly correlated electron systems and the intricate physics of
the Kondo effect. This document details the key experimental protocols, presents quantitative
data in a structured format, and provides conceptual diagrams to illustrate the underlying
physical processes.

Introduction to the Kondo Effect in Samarium
Sulfide

Samarium sulfide in its ambient pressure, "black” phase is a semiconductor with a narrow
band gap.[1] Under the application of hydrostatic pressure of around 0.65 GPa, it undergoes a
dramatic isostructural phase transition to a metallic "golden” phase.[1] This transition is
characterized by a significant volume collapse and a change in the valence state of the
samarium ions from Sm2* towards Sms3*. It is in this metallic phase, particularly at low
temperatures, that SmS exhibits Kondo-like behavior.[1]

The Kondo effect is a many-body phenomenon that arises from the interaction between
localized magnetic moments and a sea of conduction electrons in a metal.[2][3] In the case of
metallic SmS, the localized magnetic moments are associated with the 4f electrons of the
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samarium ions. As the temperature is lowered, the conduction electrons form a screening cloud
around these local moments, leading to an increase in electrical resistivity. This characteristic
logarithmic increase in resistivity with decreasing temperature is a hallmark of the Kondo effect.
[2][3] Further cooling leads to the formation of a "Kondo resonance" at the Fermi level, a sharp
feature in the density of states that significantly influences the material's electronic and thermal
properties.[2]

Experimental Investigation of the Kondo Effect in
SmS

The study of the Kondo effect in samarium sulfide relies on a suite of experimental techniques
capable of probing its electrical, magnetic, and thermal properties under varying conditions of
temperature and pressure.

Key Experimental Techniques and Protocols

This section outlines the detailed methodologies for the primary experiments used to
characterize the Kondo effect in SmS.

2.1.1. High-Pressure Four-Probe Resistivity Measurement

This technique is crucial for inducing the metallic phase in SmS and observing the
characteristic temperature dependence of resistivity associated with the Kondo effect.

o Sample Preparation: High-quality single crystals of SmS are synthesized, typically by
reacting samarium metal with sulfur vapor in a sealed quartz ampoule at high temperatures
(e.g., 500-1350 K), followed by annealing in tantalum crucibles at higher temperatures (e.g.,
1500-2400 K).[4] The resulting crystals are then cleaved or cut to a suitable size for the
pressure cell.

o Pressure Cell and Electrical Contacts: A diamond anvil cell (DAC) is commonly used to
generate high pressures.[5][6] Four thin electrical leads, typically made of gold or platinum,
are attached to the sample in a four-probe configuration to eliminate contact resistance. This
can be achieved using techniques like focused ion beam (FIB) lithography to deposit
ultrathin leads directly onto the diamond anvil and the sample.[5]
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e Pressure Medium: A pressure-transmitting medium, such as a noble gas (e.g., neon or
helium) or a liquid (e.g., a mixture of fluorinert), is loaded into the DAC to ensure hydrostatic
or quasi-hydrostatic pressure on the sample.[5]

o Measurement Procedure:

[e]

The DAC containing the sample is placed in a cryostat capable of reaching low
temperatures (typically down to a few Kelvin or even millikelvin).

o A constant DC or low-frequency AC current is passed through the outer two probes.

o The voltage drop across the inner two probes is measured using a high-impedance
voltmeter or a lock-in amplifier.

o The resistance is calculated using Ohm's law.

o Measurements are performed as a function of temperature at various fixed pressures. The
pressure is determined in situ using the ruby fluorescence method.

o Data Analysis: The resistivity is plotted as a function of temperature (often on a logarithmic
scale) to identify the characteristic Kondo minimum and the subsequent logarithmic increase
at lower temperatures.

2.1.2. Magnetic Susceptibility Measurement (SQUID Magnetometry)

Magnetic susceptibility measurements provide insight into the magnetic state of the samarium
ions and the screening of their magnetic moments by conduction electrons. A Superconducting
Quantum Interference Device (SQUID) magnetometer is the instrument of choice due to its
exceptional sensitivity.[7][8]

o Sample Preparation: A small, well-characterized single crystal or powdered sample of SmS
is used. For pressure-dependent measurements, the sample is loaded into a miniature
pressure cell compatible with the SQUID magnetometer.

o Measurement Procedure:
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o The sample is mounted in a sample holder (e.g., a gelatin capsule or a straw) and inserted
into the SQUID magnetometer.

o The system is cooled to the desired starting temperature.
o A small external magnetic field (typically on the order of a few Oersted) is applied.

o The magnetic moment of the sample is measured as a function of temperature, typically in
both zero-field-cooled (ZFC) and field-cooled (FC) modes.

o To obtain the magnetic susceptibility, the measured magnetic moment is divided by the
applied magnetic field and the sample mass.

o Data Analysis: The temperature dependence of the magnetic susceptibility is analyzed. In
the Kondo regime, the screening of the local moments leads to a deviation from the Curie-
Weiss behavior expected for free magnetic moments. At very low temperatures, the
susceptibility is expected to saturate to a constant value, indicative of the formation of a non-
magnetic singlet ground state.

2.1.3. Specific Heat Measurement (PPMS)

Specific heat measurements are a powerful tool to probe the low-energy excitations of the
electron system and can reveal the enhanced density of states at the Fermi level associated
with the Kondo resonance. A Physical Property Measurement System (PPMS) with a heat
capacity option is commonly employed.[9][10]

o Sample Preparation: A small, thin sample with a flat surface is prepared to ensure good
thermal contact with the calorimeter platform. A small amount of thermal grease (e.g.,
Apiezon N grease) is used to mount the sample.[11]

o Measurement Procedure:

o An addenda measurement is first performed to determine the heat capacity of the sample
platform and the grease.

o The sample is then mounted on the platform, and the total heat capacity is measured.
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o The measurement is performed using a relaxation method, where a small heat pulse is
applied to the sample, and the subsequent temperature relaxation is monitored.[9][10]

o The heat capacity is calculated from the analysis of the relaxation curve.

o Measurements are conducted over a range of low temperatures. For pressure-dependent
studies, a specialized pressure cell compatible with the PPMS is required.

o Data Analysis: The electronic contribution to the specific heat is extracted by subtracting the
phonon contribution (which follows a T3 dependence at low temperatures). The electronic
specific heat coefficient, y (C/T as T approaches 0), is a key parameter. In a Kondo system, y
is significantly enhanced compared to a normal metal, reflecting the high density of states of
the Kondo resonance.

Quantitative Data Summary

The following tables summarize key quantitative data related to the Kondo effect in samarium
sulfide, compiled from various experimental studies.
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Experimental

Parameter Value . Reference
Technique
Semiconductor-to-
Metal Transition ~0.65 GPa Resistivity [1]
Pressure
Onset of Kondo-like Below ~50 K in the o
o ) Resistivity [1]
Resistivity Increase metallic phase
Magnetic Transition ]
~1.8 GPa at low Magnetic
Temperature o [12]
) ] temperatures Susceptibility
(Antiferromagnetic)
Calculated Activation ]
) ] ] Theoretical
Energy at Ambient Varies with model ) [13][14]
Calculation
Pressure
Calculated Magnetic ]
o ) ) Theoretical
Susceptibility at Varies with model ) [13][14]
Calculation

Ambient Pressure

Table 1: Key Physical Parameters for the Kondo Effect in SmS.

Pressure (GPa)

Temperature Range for

Kondo Resistivity

Key Observations

Appearance of a resistivity

>0.65 <50K minimum followed by a
logarithmic increase.
Onset of antiferromagnetic
~1.8 <10K _
ordering.[12]
Transition to a Fermi-liquid
>4 Low Temperatures

state.

Table 2: Pressure and Temperature Regimes for Kondo-related Phenomena in SmS.
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Visualizing the Core Concepts

Diagrams generated using the DOT language provide a clear visualization of the complex
relationships and workflows involved in the investigation of the Kondo effect in SmS.

Experimental Workflow

The following diagram illustrates the typical workflow for synthesizing and characterizing SmS
single crystals to study the Kondo effect.
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Caption: Workflow for the synthesis and investigation of the Kondo effect in SmS.
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The Kondo Screening Mechanism

This diagram illustrates the fundamental interaction between a localized 4f electron and
conduction electrons that gives rise to the Kondo effect.
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Caption: The mechanism of Kondo screening and its observable consequences.
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f-d Hybridization and the Kondo Lattice

In a concentrated system like SmS, the individual Kondo sites interact, forming a "Kondo
lattice." The hybridization between the localized 4f orbitals and the itinerant d-band electrons is
a key aspect of this phenomenon.

Electronic Bands

Conduction d-Band
(Broad) .
f-d Hybridization Resulting State
Localized 4f Band Formation of
H S - > ;
) Hybridization Hybridized Bands Heavy Fermion

Click to download full resolution via product page

Caption: Schematic of f-d hybridization leading to the formation of heavy fermions.

Conclusion

The investigation of the Kondo effect in samarium sulfide provides a unique window into the
complex interplay of pressure, valence fluctuations, and strong electron correlations. The
experimental techniques detailed in this guide, coupled with theoretical modeling, are essential
for unraveling the rich physics of this material. The provided data and diagrams serve as a
foundational resource for researchers entering this exciting field and for professionals seeking
to understand the fundamental properties of advanced materials. Further research, particularly
at the nanoscale and in thin-film geometries, promises to uncover even more intriguing
phenomena and potential applications for samarium sulfide and other Kondo systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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